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  3. 5-[[(Z)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]amino]-2-[(E)-2-[4-[[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]amino]-2-sulfonatophenyl]ethenyl]benzenesulfonate
5-[[(Z)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]amino]-2-[(E)-2-[4-[[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]amino]-2-sulfonatophenyl]ethenyl]benzenesulfonate 5-[[(Z)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]amino]-2-[(E)-2-[4-[[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]amino]-2-sulfonatophenyl]ethenyl]benzenesulfonate
Brand Name: Vulcanchem
CAS No.:
VCID: VC0841651
InChI: InChI=1S/C28H22N2O8S2/c31-25-7-3-1-5-21(25)17-29-23-13-11-19(27(15-23)39(33,34)35)9-10-20-12-14-24(16-28(20)40(36,37)38)30-18-22-6-2-4-8-26(22)32/h1-18,29-30H,(H,33,34,35)(H,36,37,38)/p-2/b10-9+,21-17-,22-18+
SMILES: C1=CC(=CNC2=CC(=C(C=C2)C=CC3=C(C=C(C=C3)NC=C4C=CC=CC4=O)S(=O)(=O)[O-])S(=O)(=O)[O-])C(=O)C=C1
Molecular Formula: C28H20N2O8S2-2
Molecular Weight: 576.6 g/mol

5-[[(Z)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]amino]-2-[(E)-2-[4-[[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]amino]-2-sulfonatophenyl]ethenyl]benzenesulfonate

CAS No.:

Cat. No.: VC0841651

Molecular Formula: C28H20N2O8S2-2

Molecular Weight: 576.6 g/mol

* For research use only. Not for human or veterinary use.

5-[[(Z)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]amino]-2-[(E)-2-[4-[[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]amino]-2-sulfonatophenyl]ethenyl]benzenesulfonate -

Specification

Molecular Formula C28H20N2O8S2-2
Molecular Weight 576.6 g/mol
IUPAC Name 5-[[(Z)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]amino]-2-[(E)-2-[4-[[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]amino]-2-sulfonatophenyl]ethenyl]benzenesulfonate
Standard InChI InChI=1S/C28H22N2O8S2/c31-25-7-3-1-5-21(25)17-29-23-13-11-19(27(15-23)39(33,34)35)9-10-20-12-14-24(16-28(20)40(36,37)38)30-18-22-6-2-4-8-26(22)32/h1-18,29-30H,(H,33,34,35)(H,36,37,38)/p-2/b10-9+,21-17-,22-18+
Standard InChI Key DCNRVHVSHWLXTM-UKEXNUFNSA-L
Isomeric SMILES C1=C/C(=C\NC2=CC(=C(C=C2)/C=C/C3=C(C=C(C=C3)N/C=C\4/C=CC=CC4=O)S(=O)(=O)[O-])S(=O)(=O)[O-])/C(=O)C=C1
SMILES C1=CC(=CNC2=CC(=C(C=C2)C=CC3=C(C=C(C=C3)NC=C4C=CC=CC4=O)S(=O)(=O)[O-])S(=O)(=O)[O-])C(=O)C=C1
Canonical SMILES C1=CC(=CNC2=CC(=C(C=C2)C=CC3=C(C=C(C=C3)NC=C4C=CC=CC4=O)S(=O)(=O)[O-])S(=O)(=O)[O-])C(=O)C=C1

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